Cas no 97033-27-7 (2,2'-Dichloro-3,3'-bipyridine)

2,2'-Dichloro-3,3'-bipyridine structure
2,2'-Dichloro-3,3'-bipyridine structure
Product Name:2,2'-Dichloro-3,3'-bipyridine
CAS No:97033-27-7
MF:C10H6Cl2N2
MW:225.074039936066
CID:91136
PubChem ID:13319518
Update Time:2024-10-25

2,2'-Dichloro-3,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Dichloro-3,3'-bipyridine
    • 2-chloro-3-(2-chloropyridin-3-yl)pyridine
    • 3,3'-Bipyridine,2,2'-dichloro
    • 2,2′-Dichloro-3,3′-bipyridine (ACI)
    • 3,3'-Bipyridine, 2,2'-dichloro-
    • 97033-27-7
    • MFCD09037429
    • F87360
    • 2,2'-DICHLORO-[3,3']-BIPYRIDINE
    • DTXSID20536699
    • MDL: MFCD09037429
    • Inchi: 1S/C10H6Cl2N2/c11-9-7(3-1-5-13-9)8-4-2-6-14-10(8)12/h1-6H
    • InChI Key: UGCBXWMUKMWBSV-UHFFFAOYSA-N
    • SMILES: ClC1C(C2C(Cl)=NC=CC=2)=CC=CN=1

Computed Properties

  • Exact Mass: 223.99100
  • Monoisotopic Mass: 223.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Color/Form: White or cream powder
  • Density: 1.363
  • Melting Point: 116-122℃
  • Boiling Point: 333.3°Cat760mmHg
  • Flash Point: 185.6°C
  • Refractive Index: 1.604
  • PSA: 25.78000
  • LogP: 3.45040
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,2'-Dichloro-3,3'-bipyridine Security Information

2,2'-Dichloro-3,3'-bipyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,2'-Dichloro-3,3'-bipyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Copper Solvents: Methanol ;  0.5 h, rt
Reference
Adsorption of Cu2+ by modified chitosan microspheres and its application in homocoupling of arylboronic acid
Zheng, Kewang; Qiao, Lin Ren; Mo, Ruixin; Deng, Xiaofeng; Sun, Baiyang; et al, Arabian Journal of Chemistry, 2022, 15(10),

Production Method 2

Reaction Conditions
1.1 Catalysts: 1826065-75-1 Solvents: Tetrahydrofuran ;  2 h, rt
1.2 Reagents: Nitrobenzene Solvents: Tetrahydrofuran ;  overnight, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Extending motifs in lithiocuprate chemistry: unexpected structural diversity in thiocyanate complexes
Peel, Andrew J.; Hedidi, Madani; Bentabed-Ababsa, Ghenia; Roisnel, Thierry; Mongin, Florence; et al, Dalton Transactions, 2016, 45(14), 6094-6104

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: 1,10-Phenanthroline ,  Chloro(triphenylphosphine)gold Solvents: Acetonitrile ,  Water ;  24 h, rt
Reference
Visible Light-Driven, Gold(I)-Catalyzed Preparation of Symmetrical (Hetero)biaryls by Homocoupling of Arylazo Sulfones
Di Terlizzi, Lorenzo; Scaringi, Simone; Raviola, Carlotta; Pedrazzani, Riccardo; Bandini, Marco ; et al, Journal of Organic Chemistry, 2022, 87(7), 4863-4872

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Bipyridines. Part XV. A novel convenient synthesis of some 3,3'-bipyridine derivatives
Becalski, Adam; Kaczmarek, Lukasz; Nantka-Namirski, Pawel, Bulletin of the Polish Academy of Sciences, 1984, 32(3-6), 105-14

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water
Reference
Bipyridines. Part XVII. A convenient synthesis of some bipyridinediols and furodipyridines
Kaczmarek, Lukasz, Polish Journal of Chemistry, 1985, 59(10-12), 1141-8

2,2'-Dichloro-3,3'-bipyridine Raw materials

2,2'-Dichloro-3,3'-bipyridine Preparation Products

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